Cas no 90673-80-6 (2H-Pyran-2-one, 4-methoxy-6-propyl-)

• Product Name: 2H-Pyran-2-one, 4-methoxy-6-propyl-
• CAS No: 90673-80-6
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 788490
• PubChem ID: 11286684
• Update Time: 2025-04-19

2H-Pyran-2-one, 4-methoxy-6-propyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 4-methoxy-6-propyl-
• 4-methoxy-6-propylpyran-2-one
• CHEBI:226712
• DTXSID00461172
• 90673-80-6
• Annularin E

• Inchi： 1S/C9H12O3/c1-3-4-7-5-8(11-2)6-9(10)12-7/h5-6H,3-4H2,1-2H3
• InChI Key： RCKBJIXCWVUPOX-UHFFFAOYSA-N
• SMILES： O1C(C=C(C=C1CCC)OC)=O

Computed Properties

• Exact Mass: 168.078644241g/mol
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives